Cas no 132944-37-7 (1-{4-(2-ethylhexyl)oxyphenyl}ethan-1-one)

• Product Name: 1-{4-(2-ethylhexyl)oxyphenyl}ethan-1-one
• CAS No: 132944-37-7
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 3106727
• PubChem ID: 4464468
• Update Time: 2025-10-31

1-{4-(2-ethylhexyl)oxyphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[(2-ethylhexyl)oxy]phenyl}ethanone
• 1-{4-[(2-ethylhexyl)oxy]phenyl}ethan-1-one
• SCHEMBL2601871
• AKOS008967010
• AB01326193-02
• CS-0221215
• 1-[4-(2-ethylhexoxy)phenyl]ethanone
• 998-629-7
• 1-(4-[(2-Ethylhexyl)oxy]phenyl)ethanone
• 1-(4-((2-Ethylhexyl)oxy)phenyl)ethan-1-one
• NCGC00332530-01
• EN300-08606
• Z56944505
• 1-(4-[(2-ethylhexyl)oxy]phenyl)ethan-1-one
• G33599
• 132944-37-7
• 1-{4-(2-ethylhexyl)oxyphenyl}ethan-1-one

• Inchi： 1S/C16H24O2/c1-4-6-7-14(5-2)12-18-16-10-8-15(9-11-16)13(3)17/h8-11,14H,4-7,12H2,1-3H3
• InChI Key： YUMOBFWFAISUNO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1)CC(CC)CCCC

Computed Properties

• Exact Mass: 248.177630004Da
• Monoisotopic Mass: 248.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{4-(2-ethylhexyl)oxyphenyl}ethan-1-one

Comprehensive Overview of 1-{4-(2-ethylhexyl)oxyphenyl}ethan-1-one (CAS No. 132944-37-7)

1-{4-(2-ethylhexyl)oxyphenyl}ethan-1-one, with the CAS number 132944-37-7, is a specialized organic compound widely utilized in the chemical and pharmaceutical industries. This compound belongs to the class of aromatic ketones and is characterized by its unique molecular structure, which includes a 2-ethylhexyloxy group attached to a phenyl ring. Its chemical properties make it a valuable intermediate in the synthesis of various advanced materials and bioactive molecules.

In recent years, the demand for 1-{4-(2-ethylhexyl)oxyphenyl}ethan-1-one has surged due to its applications in UV stabilizers, liquid crystal displays (LCDs), and organic light-emitting diodes (OLEDs). Researchers and manufacturers are particularly interested in its role in enhancing the durability and performance of optoelectronic devices. The compound's ability to absorb UV radiation and its thermal stability make it a preferred choice for industries focusing on sustainable and high-performance materials.

One of the most frequently searched questions about CAS 132944-37-7 is its solubility and compatibility with other chemicals. Studies have shown that this compound exhibits excellent solubility in common organic solvents such as ethanol, acetone, and dichloromethane. This property is crucial for its incorporation into various formulations, particularly in coatings and polymer matrices. Additionally, its low toxicity profile has made it a subject of interest for applications in consumer electronics and medical devices.

The synthesis of 1-{4-(2-ethylhexyl)oxyphenyl}ethan-1-one involves a multi-step process, starting with the alkylation of phenol derivatives followed by Friedel-Crafts acylation. Advanced catalytic methods have been developed to improve the yield and purity of the final product, addressing the growing need for high-quality intermediates in the chemical industry. Environmental considerations have also led to the adoption of greener synthesis routes, reducing the use of hazardous reagents and minimizing waste generation.

Another hot topic surrounding this compound is its potential role in renewable energy technologies. With the global shift toward clean energy, researchers are exploring its use in dye-sensitized solar cells (DSSCs) and perovskite solar cells. The compound's electron-donating properties and stability under light exposure make it a promising candidate for next-generation photovoltaic materials. This aligns with the increasing consumer interest in sustainable and eco-friendly innovations.

From a commercial perspective, 1-{4-(2-ethylhexyl)oxyphenyl}ethan-1-one is available in various grades, including industrial and research-grade purity. Suppliers often highlight its consistency and batch-to-batch reproducibility, which are critical for large-scale manufacturing. The compound's shelf life and storage conditions are also frequently discussed, with recommendations to store it in a cool, dry place away from direct sunlight to maintain its stability.

In conclusion, 1-{4-(2-ethylhexyl)oxyphenyl}ethan-1-one (CAS No. 132944-37-7) is a versatile and high-value chemical with broad applications across multiple industries. Its unique properties, coupled with ongoing research into new uses, ensure its continued relevance in the evolving landscape of advanced materials and technologies. Whether for industrial applications or cutting-edge research, this compound remains a key player in the field of organic chemistry.